Cas no 41480-89-1 (Bis(methylguanidinium)monohydrogen orthophosphate)

• Product Name: Bis(methylguanidinium)monohydrogen orthophosphate
• CAS No: 41480-89-1
• MF: C₄H₁₇N₆O₄P
• MW: 244.189340353012
• CID: 2635439
• PubChem ID: 6451740
• Update Time: 2025-04-21

Bis(methylguanidinium)monohydrogen orthophosphate Chemical and Physical Properties

Names and Identifiers

• 2-methylguanidine,phosphoric acid
• DTXSID40194376
• Guanidine, methyl-, phosphate (2:1)
• DTXCID50116867
• Bis(methylguanidinium)monohydrogen orthophosphate
• 41480-89-1

• Inchi： 1S/2C2H7N3.H3O4P/c2*1-5-2(3)4;1-5(2,3)4/h2*1H3,(H4,3,4,5);(H3,1,2,3,4)
• InChI Key： SLAQPGFATYWWHL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.N(/C)=C(/N)\N.N(/C)=C(/N)\N

Computed Properties

• Exact Mass: 244.10489004Da
• Monoisotopic Mass: 244.10489004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų